sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite
sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite
Brand Name:
Vulcanchem
CAS No.:
1328-24-1
VCID:
VC20928127
InChI:
InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,29,33,35H,30H2;;(H2,1,2,3)/q;+1;/p-2
SMILES:
C1=CC=C2C(=C1)C(=C3C(=CC=C(C3=C2O)N=C4C=CC(=N)C5=C4C(=O)C6=CC=CC=C6C5=O)N)O.[O-]S(=O)[O-].[Na+]
Molecular Formula:
C28H17N3NaO7S-
Molecular Weight:
563.5 g/mol
sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite
CAS No.: 1328-24-1
Cat. No.: VC20928127
Molecular Formula: C28H17N3NaO7S-
Molecular Weight: 563.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1328-24-1 |
|---|---|
| Molecular Formula | C28H17N3NaO7S- |
| Molecular Weight | 563.5 g/mol |
| IUPAC Name | sodium;1-(4-amino-9,10-dihydroxyanthracen-1-yl)imino-4-iminoanthracene-9,10-dione;sulfite |
| Standard InChI | InChI=1S/C28H17N3O4.Na.H2O3S/c29-17-9-11-19(23-21(17)25(32)13-5-1-3-7-15(13)27(23)34)31-20-12-10-18(30)22-24(20)28(35)16-8-4-2-6-14(16)26(22)33;;1-4(2)3/h1-12,29,33,35H,30H2;;(H2,1,2,3)/q;+1;/p-2 |
| Standard InChI Key | SOAHTTWDMVMMIQ-UHFFFAOYSA-L |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NC4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+] |
| SMILES | C1=CC=C2C(=C1)C(=C3C(=CC=C(C3=C2O)N=C4C=CC(=N)C5=C4C(=O)C6=CC=CC=C6C5=O)N)O.[O-]S(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)[NH2+]C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O)N.[O-]S(=O)[O-].[Na+] |
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